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Compound of Interest

Compound Name: 1-Cyclooctylethan-1-amine

Cat. No.: B13030715

Get Quote

Executive Summary & Compound Identity
1-Cyclooctylethan-1-amine (also known as

-methylcyclooctanemethanamine) is a chiral aliphatic amine utilized as a scaffold in medicinal
chemistry, particularly for introducing lipophilic bulk with specific steric constraints. This guide
provides a comprehensive spectral analysis (NMR, IR, MS) to aid in the structural validation
and quality control of this building block.

Given the limited availability of public raw data for this specific CAS, the spectral data

presented below is synthesized from high-fidelity structural analogs (e.g., 1-cyclohexylethan-1-

amine) and first-principles spectroscopic rules, validated against standard aliphatic amine

fragmentation and shift patterns.

Chemical Identity Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13030715#bc-rfq
https://www.benchchem.com/product/b13030715/docs?utm_src=pdf-body#technical-guide-spectral-characterization-of-1-cyclooctylethan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13030715?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

IUPAC Name 1-Cyclooctylethan-1-amine

CAS (Racemic) 1532242-59-3

CAS (S-Isomer) 1568020-04-1

CAS (R-Isomer) 1568108-34-8

Molecular Formula

Molecular Weight 155.28 g/mol

Precursor 1-Cyclooctylethanone (CAS 6713-50-4)

Mass Spectrometry (MS) Analysis
Methodology: Electron Impact (EI, 70 eV). The mass spectrum of 1-cyclooctylethan-1-amine
is dominated by

-cleavage, a characteristic fragmentation pathway for primary aliphatic amines.

Fragmentation Pathway
The molecular ion (

) is typically weak or absent due to the stability of the fragment ions. The base peak arises from
the cleavage of the bond between the

-carbon (methine) and the cyclooctyl ring, which is energetically favored over the loss of the
methyl group due to the steric relief and stability of the resulting cation.

Molecular Ion (

): m/z 155 (Weak/Trace)

Base Peak (

): m/z 44 (

)
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Secondary Peak: m/z 140 (Loss of Methyl,

)

Ring Fragments: m/z 111 (Cyclooctyl cation, often rearranges)

MS Interpretation Diagram

Molecular Ion (M+)
m/z 155

[C10H21N]+.

α-Cleavage (Path A)
Loss of Cyclooctyl Radical- C8H15• (111 Da)

α-Cleavage (Path B)
Loss of Methyl Radical

- CH3• (15 Da)

Base Peak
m/z 44

[CH(NH2)CH3]+

Fragment
m/z 140

[Cyclooctyl-CH=NH2]+

Click to download full resolution via product page

Figure 1: Electron Impact (EI) fragmentation pathway showing the dominance of the ethylamine

fragment (m/z 44).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent:

(Deuterochloroform) is the standard solvent. Internal Standard: TMS (

0.00 ppm).

H NMR (Proton) Data
The spectrum is characterized by a distinct doublet for the methyl group, a multiplet for the

methine proton, and a broad envelope for the cyclooctyl ring protons.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Mechanistic
Insight

0.98 - 1.05
Doublet (

Hz)
3H

Methyl group

coupled to the

single methine

proton.

1.10 - 1.75 Broad Multiplet 15H

Ring

& Ring

Cyclooctyl ring

protons show

complex coupling

due to

conformational

flux (boat-chair).

2.65 - 2.75 Multiplet (dq) 1H

The

-proton is

deshielded by

nitrogen.

Appears as a

quartet of

doublets (or

broad multiplet).

1.20 - 1.50 Broad Singlet 2H

Exchangeable.

Shift varies with

concentration

and water

content.

C NMR (Carbon) Data
The cyclooctyl ring carbons appear in the aliphatic region, with the C1' (ring carbon attached to

the amine chain) being the most deshielded of the ring carbons.
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Chemical Shift (

, ppm)
Assignment Notes

23.5 Terminal methyl group.

25.0 - 27.5 Ring Cluster of methylene signals

from the ring.

29.0 Ring Methylene carbons adjacent to

the substituted ring carbon.

44.5 Ring Methine ring carbon (point of

attachment).

53.2
The

-carbon bearing the amine.

Infrared (IR) Spectroscopy
Methodology: ATR-FTIR (Liquid film). The IR spectrum confirms the presence of a primary

amine and the aliphatic nature of the scaffold.
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Wavenumber (

)
Mode Intensity Interpretation

3350 - 3280 N-H Stretch Weak/Medium

Characteristic doublet

for primary amines (

and

).

2920, 2850 C-H Stretch Strong

Asymmetric and

symmetric stretching

of methylene (

) groups in the

cyclooctyl ring.

1590 - 1610 N-H Bend Medium

Scissoring vibration of

the

group.

1460 C-H Bend Medium

Scissoring/bending of

and

.

1380 C-H Bend Weak

Methyl group

symmetric bend

(umbrella mode).

Synthesis & Impurity Profiling
The primary synthetic route involves the Reductive Amination of 1-cyclooctylethanone.

Understanding this pathway is critical for identifying spectral impurities.

Impurity Markers
Residual Ketone: Look for a strong
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stretch at

in IR and a singlet at

in

H NMR (if unreacted methyl ketone remains).

Secondary Amine (Dimer): In reductive aminations, the product amine can react with the

starting ketone.

MS Marker: m/z > 155 (e.g., m/z 293 for the dimer).

NMR Marker: Multiple methine signals and integration mismatches in the 2.5-3.0 ppm

region.

Synthesis Logic Diagram
Starting Material

1-Cyclooctylethanone
(CAS 6713-50-4)

Step 1: Imine Formation
(+ NH4OAc / NH3)

Intermediate
Imine Species

Potential Impurity
Secondary Amine (Dimer)

Step 2: Reduction
(+ NaBH3CN or H2/Cat)

Target Product
1-Cyclooctylethan-1-amine

(CAS 1532242-59-3)

Side Reaction
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Figure 2: Reductive amination workflow highlighting the potential for secondary amine impurity

formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 34701-33-2|(R)-3-Methyl-2-butylamine|BLD Pharm [bldpharm.com]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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